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Compound of Interest

Compound Name: (rac)-AG-205

Cat. No.: B1665634 Get Quote

Essential Safety and Handling Guide for (rac)-AG-
205
This guide provides crucial safety and logistical information for the handling and disposal of

(rac)-AG-205, a potent progesterone receptor membrane component 1 (PGRMC1) inhibitor.

Given that a specific Safety Data Sheet (SDS) is not readily available, this document is based

on best practices for handling potent small molecule inhibitors and compounds with unknown

toxicity. Researchers, scientists, and drug development professionals should use this

information in conjunction with their institution's specific safety protocols.

Immediate Safety and Handling Precautions
Before working with (rac)-AG-205, it is imperative to consult your institution's Environmental

Health and Safety (EHS) office and review general safety guidelines for handling potent

chemical compounds.[1] Handle this compound in a designated area, preferably within a

chemical fume hood or other ventilated enclosure, to minimize inhalation exposure.[1][2]

Prevent all direct contact with skin and eyes.[1] In case of accidental exposure, immediately

flush the affected area with copious amounts of water and seek medical attention.[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The following table summarizes

the recommended PPE for handling (rac)-AG-205.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles & Face Shield

Chemical splash goggles are

required. A face shield must be

worn over the goggles when

there is a significant risk of

splashes or sprays.[3]

Body Flame-Resistant Lab Coat

A flame-resistant lab coat

should be worn at all times.

For larger quantities or tasks

with a higher risk of

contamination, consider a

disposable suit (e.g., Tyvek).[4]

[5]

Hands Double Gloving (Nitrile)

Wear two pairs of chemical-

resistant nitrile gloves.[6] For

chemicals of unknown toxicity,

a flexible laminate glove (e.g.,

Silver Shield) can be worn

under a heavy-duty outer

glove.[4] Change gloves

immediately if they become

contaminated.

Feet Closed-Toed Shoes
Open-toed shoes are not

permitted in the laboratory.[4]

Respiratory As needed

Use a respirator if there is a

risk of inhaling dust or aerosols

and work cannot be conducted

in a fume hood. Consult with

your institution's EHS for

proper respirator selection and

fit-testing.[5]
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the key steps for safely handling (rac)-AG-205 from receipt to disposal.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. Recommended storage temperatures from suppliers are often +4°C for short-term

and -20°C for long-term storage.

The storage location should be clearly labeled as containing a potent compound.

Preparation of Solutions
All manipulations, including weighing and dissolving the compound, must be performed in a

certified chemical fume hood or a glove box to prevent inhalation of the powder.[2]

Use disposable labware whenever possible to minimize cross-contamination and cleaning.

When preparing solutions, add the solvent to the pre-weighed compound slowly to avoid

splashing.

Experimental Use
Clearly label all solutions containing (rac)-AG-205 with the compound name, concentration,

solvent, and appropriate hazard warnings.

Conduct all experimental procedures involving the compound within a fume hood or other

contained workspace.

After handling, decontaminate all surfaces and equipment. A common procedure involves an

initial cleaning with a detergent solution, followed by a rinse with water, and a final wipe-

down with 70% isopropyl alcohol.[7]

Disposal Plan
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Proper disposal of (rac)-AG-205 and all contaminated materials is critical to ensure the safety

of personnel and the environment. As a potent inhibitor, it should be treated as cytotoxic and

hazardous waste.[8][9]

Waste Segregation and Collection
Solid Waste: All disposable items that have come into contact with (rac)-AG-205, such as

gloves, pipette tips, and wipes, must be collected in a designated, leak-proof, and clearly

labeled hazardous waste container.[7][10] This container should be lined with a durable

plastic bag.

Liquid Waste: Collect all solutions containing (rac)-AG-205 in a sealed, leak-proof, and

chemically compatible waste container. Do not fill the container beyond 90% of its capacity.

[1] The container must be labeled with the words "Hazardous Waste" and list all chemical

components.[1]

Sharps: Any needles or other sharps contaminated with (rac)-AG-205 must be disposed of in

a designated, puncture-resistant sharps container that is labeled for cytotoxic waste.[10]

Storage and Disposal
Store all waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.[1][11]

Ensure that all waste containers are kept closed except when adding waste.[11]

Follow your institution's procedures for scheduling a hazardous waste pickup with the EHS

department. Do not dispose of any (rac)-AG-205 waste down the drain or in the regular

trash.[7] The standard disposal method for cytotoxic waste is high-temperature incineration.

[8]

Visual Workflow for Handling (rac)-AG-205
The following diagram illustrates the logical workflow for the safe handling of (rac)-AG-205,

from preparation to disposal.

Caption: Workflow for the safe handling of (rac)-AG-205.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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